Cas no 1235307-48-8 (1-cyclohexyl-3-{2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl}urea)

• Product Name: 1-cyclohexyl-3-{2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl}urea
• CAS No: 1235307-48-8
• MF: C₁₈H₂₈N₄O₂S
• MW: 364.505522727966
• CID: 5763183
• PubChem ID: 49676912
• Update Time: 2025-10-29

1-cyclohexyl-3-{2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• AKOS024526157
• 1-cyclohexyl-3-[2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl]urea
• 1-cyclohexyl-3-{2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl}urea
• VU0526885-1
• 1235307-48-8
• 1-cyclohexyl-3-(2-(4-(thiophene-3-carbonyl)piperazin-1-yl)ethyl)urea
• F5871-2263

• Inchi： 1S/C18H28N4O2S/c23-17(15-6-13-25-14-15)22-11-9-21(10-12-22)8-7-19-18(24)20-16-4-2-1-3-5-16/h6,13-14,16H,1-5,7-12H2,(H2,19,20,24)
• InChI Key： MUNDVVOPFQQTKF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(N1CCN(CCNC(NC2CCCCC2)=O)CC1)=O

Computed Properties

• Exact Mass: 364.19329732g/mol
• Monoisotopic Mass: 364.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.9Ų

Additional information on 1-cyclohexyl-3-{2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl}urea

Research Update on 1-cyclohexyl-3-{2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl}urea (CAS: 1235307-48-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule inhibitors targeting specific signaling pathways. Among these, the compound 1-cyclohexyl-3-{2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl}urea (CAS: 1235307-48-8) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

The synthesis of 1-cyclohexyl-3-{2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl}urea involves a multi-step process, starting with the coupling of thiophene-3-carboxylic acid with piperazine derivatives, followed by the introduction of the cyclohexylurea moiety. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for subsequent biological evaluations. The compound's structural elucidation has been confirmed via NMR spectroscopy and mass spectrometry, ensuring its chemical integrity.

In terms of biological activity, 1-cyclohexyl-3-{2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl}urea has demonstrated potent inhibitory effects on specific kinase targets involved in inflammatory and oncogenic pathways. Preclinical studies have shown that this compound effectively suppresses the proliferation of cancer cell lines by modulating key signaling cascades, such as the PI3K/AKT/mTOR pathway. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated in animal models, revealing favorable profiles for further development.

Mechanistic studies have further elucidated the binding interactions of 1-cyclohexyl-3-{2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl}urea with its target proteins. X-ray crystallography and molecular docking simulations have identified critical hydrogen-bonding and hydrophobic interactions within the active site, providing a structural basis for its high affinity and selectivity. These insights are invaluable for the design of next-generation analogs with enhanced potency and reduced off-target effects.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as solubility, toxicity, and formulation stability need to be addressed through further optimization and in-depth toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 1-cyclohexyl-3-{2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl}urea represents a compelling case study in the intersection of chemical synthesis and biological evaluation. Its potential as a therapeutic agent underscores the importance of continued research in this area. Future studies should focus on expanding its therapeutic indications and improving its drug-like properties to facilitate clinical translation.